Cas no 1013-93-0 (Morpholine, 4,4'-carbonothioylbis-)

• Product Name: Morpholine, 4,4'-carbonothioylbis-
• CAS No: 1013-93-0
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 97590
• PubChem ID: 3009846
• Update Time: 2025-04-18

Morpholine, 4,4'-carbonothioylbis- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4,4'-carbonothioylbis-
• dimorpholin-4-ylmethanethione
• Dimorpholino thioketone
• Dimorpholinomethanethione
• Morpholine, 4-(4-morpholinylthioxomethyl)-
• DTXSID50388380
• 1013-93-0

• Inchi： 1S/C9H16N2O2S/c14-9(10-1-5-12-6-2-10)11-3-7-13-8-4-11/h1-8H2
• InChI Key： AZHGSCTWVDLDLP-UHFFFAOYSA-N
• SMILES： S=C(N1CCOCC1)N1CCOCC1

Computed Properties

• Exact Mass: 216.093249g/mol
• Monoisotopic Mass: 216.093249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.3g/mol
• XLogP3: -0.4
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 57.03000
• LogP: -0.18850